2-cyano-3-[5-(2,4-dichlorophenyl)-2-furyl]-N-(3-ethoxyphenyl)acrylamide

• IUPAC Name: (E)-2-cyano-3-[5-(2,4-dichlorophenyl)furan-2-yl]-N-(3-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C22H16Cl2N2O3/c1-2-28-17-5-3-4-16(12-17)26-22(27)14(13-25)10-18-7-9-21(29-18)19-8-6-15(23)11-20(19)24/h3-12H,2H2,1H3,(H,26,27)/b14-10+
• InChI Key: JFIBMWBUYQPGEU-GXDHUFHOSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C(=CC2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl)C#N
• Isomeric SMILES: CCOC1=CC=CC(=C1)NC(=O)/C(=C/C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl)/C#N
• Molecular Formula: C22H16Cl2N2O3
• Molecular Weight: 427.3 g/mol

Description

The compound “2-cyano-3-[5-(2,4-dichlorophenyl)-2-furyl]-N-(3-ethoxyphenyl)acrylamide” is an organic compound containing several functional groups, including a cyano group (-CN), a furyl group (a five-membered ring containing an oxygen), and an amide group (CONH2). It also contains dichlorophenyl and ethoxyphenyl groups, which are aromatic rings with attached chlorine and ethoxy groups, respectively.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and aromatic rings. These groups would likely contribute to the overall polarity of the molecule and could potentially participate in various intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For instance, its solubility would be affected by its polarity, and its melting and boiling points would depend on the strength of its intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential pharmaceutical applications, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “2-cyano-3-[5-(2,4-dichlorophenyl)-2-furyl]-N-(3-ethoxyphenyl)acrylamide” would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information on its potential hazards, safe handling procedures, and emergency response guidelines.

Future Directions

The future research directions for this compound would depend on its current applications. If it’s a novel compound, initial studies might focus on determining its physical and chemical properties, reactivity, and potential uses.